1,3,2-Diazaphosphorinane, 2-oxide, 2-phenoxy-

• CAS RN: 16456-52-3
• Molecular Formula: C9H13N2O2P
• Molecular Weight: 212.19 g/mol
• IUPAC Name: 2-phenoxy-1,3,2λ5-diazaphosphinane 2-oxide
• InChI: InChI=1S/C9H13N2O2P/c12-14(10-7-4-8-11-14)13-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H2,10,11,12)
• InChI Key: KHPUYXBDFOPCRF-UHFFFAOYSA-N
• SMILES: C1CNP(=O)(NC1)OC2=CC=CC=C2
• synonyms: 1,3,2-Diazaphosphorinane, 2-oxide, 2-phenoxy-

Description

1,3,2-Diazaphosphorinane, 2-oxide, 2-phenoxy- is a chemical compound that has been studied extensively in scientific research. This compound is known for its unique properties and potential applications in various fields, including medicine, agriculture, and materials science. In

Mechanism Of Action

The mechanism of action of 1,3,2-Diazaphosphorinane, 2-oxide, 2-phenoxy- involves the inhibition of certain enzymes in cells. This inhibition leads to the suppression of cell growth and division, which can be beneficial in the treatment of cancer. Additionally, this compound can disrupt the nervous system of pests, leading to their death.

Biochemical And Physiological Effects

1,3,2-Diazaphosphorinane, 2-oxide, 2-phenoxy- can have various biochemical and physiological effects depending on its application. In medicine, this compound can cause apoptosis, or programmed cell death, in cancer cells. It can also inhibit the growth of blood vessels that supply nutrients to tumors, leading to their regression. In agriculture, this compound can disrupt the nervous system of pests, leading to their death. It can also inhibit the growth of certain fungi and bacteria that can damage crops.

Advantages And Limitations For Lab Experiments

One advantage of using 1,3,2-Diazaphosphorinane, 2-oxide, 2-phenoxy- in lab experiments is its high potency. This compound can be effective in small quantities, making it easier to work with in lab settings. Additionally, this compound has shown promising results in various applications, making it a valuable tool for scientific research. However, one limitation of this compound is its potential toxicity. It is important to handle this compound with care and follow proper safety protocols to avoid any adverse effects.

Future Directions

There are many future directions for the study of 1,3,2-Diazaphosphorinane, 2-oxide, 2-phenoxy-. One direction is the further exploration of its potential applications in medicine, such as the treatment of other types of cancer. Another direction is the development of new materials using this compound, which can have unique properties and applications. Additionally, further research can be done to optimize the synthesis method of this compound, making it more efficient and cost-effective. Overall, the study of 1,3,2-Diazaphosphorinane, 2-oxide, 2-phenoxy- has the potential to lead to many exciting discoveries and advancements in various fields of science.

Synthesis Methods

The synthesis of 1,3,2-Diazaphosphorinane, 2-oxide, 2-phenoxy- involves the reaction of phenoxyacetic acid with phosphorus trichloride and ammonia. This reaction leads to the formation of the desired compound, which can be purified using various methods, including recrystallization and column chromatography.

Scientific Research Applications

1,3,2-Diazaphosphorinane, 2-oxide, 2-phenoxy- has been widely studied in scientific research due to its potential applications in various fields. In medicine, this compound has shown promising results in the treatment of cancer, as it can inhibit the growth of cancer cells. It has also been studied for its potential use as a pesticide, as it can effectively control pests in crops. Additionally, this compound has been studied for its potential use in materials science, as it can be used to create new materials with unique properties.